Cas no 6686-26-6 (Benzenebutanoicacid, 4-(phenylmethoxy)-)

Benzenebutanoicacid, 4-(phenylmethoxy)- structure
6686-26-6 structure
Product Name:Benzenebutanoicacid, 4-(phenylmethoxy)-
CAS No:6686-26-6
MF:C17H18O3
MW:270.323025226593
CID:528820
PubChem ID:281336
Update Time:2025-04-19

Benzenebutanoicacid, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoicacid, 4-(phenylmethoxy)-
    • 4-(4-(benzyloxy)phenyl)butanoic acid
    • 4-(4-phenylmethoxyphenyl)butanoic acid
    • 4-(4-benzyloxyphenyl)butyric acid
    • 4-[4-(benzyloxy)phenyl]butanoic acid
    • 4-[4-(Benzyloxy)-phenyl]-buttersaeure
    • AC1L5UAM
    • AC1Q5W1D
    • AR-1F9756
    • CTK2F8879
    • NSC134104
    • SureCN7905578
    • TQP0066
    • FT-0730830
    • SCHEMBL7905578
    • DTXSID40299991
    • AKOS013531344
    • 4-(4-benzyloxyphenyl)butanoic acid
    • 6686-26-6
    • NSC-134104
    • Inchi: 1S/C17H18O3/c18-17(19)8-4-7-14-9-11-16(12-10-14)20-13-15-5-2-1-3-6-15/h1-3,5-6,9-12H,4,7-8,13H2,(H,18,19)
    • InChI Key: RKDXPVYOANKPNA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCCC(=O)O

Computed Properties

  • Exact Mass: 270.12564
  • Monoisotopic Mass: 270.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 3.67290
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